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Compound of Interest

Compound Name: Deg-1

Cat. No.: B15624192 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides critical safety, handling, and disposal information for Diethylene Glycol

(DEG), a common solvent and reagent in research and development settings. Adherence to

these guidelines is essential for ensuring personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against potential exposure to Diethylene Glycol. The following table summarizes the

recommended PPE for various laboratory operations involving DEG.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Bench-top

operations (small

quantities, well-

ventilated area)

Safety glasses

with side shields

or chemical

splash goggles.

[1][2]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).[3]

Standard

laboratory coat.

Not generally

required if

ventilation is

adequate.

Handling large

quantities or in

poorly ventilated

areas

Chemical splash

goggles or a face

shield.[1][4]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).[3]

Chemical-

resistant apron

or coveralls.[3]

A NIOSH-

approved

respirator with

organic vapor

cartridges may

be necessary if

vapor

concentrations

are high or

ventilation is

insufficient.[1][3]

Spill cleanup

Chemical splash

goggles and a

face shield.[1]

Heavy-duty,

chemical-

resistant gloves.

[3]

Chemical-

resistant suit or

coveralls.[3]

A NIOSH-

approved

respirator with

organic vapor

cartridges is

recommended.

[1][3]

Health Hazard Summary
Diethylene Glycol is classified as harmful if swallowed and may cause damage to organs

through prolonged or repeated exposure.[5][6][7] It is crucial to be aware of the potential

hazards and routes of exposure.
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Hazard Description NFPA 704 Rating

Acute Oral Toxicity Harmful if ingested.[5][6][7] Health: 1

Target Organ Toxicity

May cause damage to kidneys

and the nervous system

through prolonged or repeated

exposure.[5][8]

Flammability: 1

Eye Irritation
May cause mild eye irritation.

[9]
Instability: 0

Skin Irritation
May cause mild skin irritation

upon prolonged contact.[9]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for minimizing risks associated with

Diethylene Glycol.

Handling and Storage:

Ventilation: Always handle DEG in a well-ventilated area, preferably within a chemical fume

hood.[10]

Ignition Sources: Keep away from heat, sparks, and open flames.[9][11]

Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[6][9]

Protect from moisture.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[6][10]

Spill Response:

Evacuate: Immediately evacuate the spill area.

Ventilate: Increase ventilation to the area.

Contain: Use absorbent materials (e.g., vermiculite, sand) to contain the spill.
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Collect: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.[12]

Disposal Plan:

All DEG waste and contaminated materials must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[13][14][15]

Waste Collection: Collect all DEG waste in clearly labeled, sealed, and compatible

containers.[15] Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[14][16]

Labeling: Label waste containers with "Hazardous Waste" and the full chemical name

"Diethylene Glycol."[15]

Pickup: Arrange for waste pickup through your institution's EHS department.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow involving DEG, highlighting

critical safety checkpoints.
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Experimental Workflow with DEG Safety Checkpoints

Pre-Experiment

Experiment

Post-Experiment

Review SDS and SOPs

Don Appropriate PPE

Measure and Dispense DEG in Fume Hood

Perform Reaction/Procedure

Observation and Data Collection

Decontaminate Glassware and Surfaces

Segregate and Label Hazardous Waste

Remove PPE

Wash Hands Thoroughly
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Caption: This diagram outlines the key steps and safety checks for a typical laboratory

experiment involving Diethylene Glycol.

Logical Relationship of Safety Procedures
The effective and safe handling of DEG relies on a hierarchical and interconnected set of

procedures. The following diagram illustrates these relationships.

Interrelation of DEG Safety Procedures

Safe Handling of DEG

Personal Protective Equipment (PPE)

relies on

Engineering Controls (Fume Hood)

relies on

Administrative Controls (SOPs, Training)

relies on

Spill Response Plan

is supported by

Waste Disposal Procedures

is supported by Emergency Preparedness (Eyewash, Shower)

is supported by

Click to download full resolution via product page

Caption: This diagram shows the relationship between core safety elements for the

comprehensive management of Diethylene Glycol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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